Cas no 39113-91-2 (2-PROPANAMINE, 1-PROPOXY-)

• Product Name: 2-PROPANAMINE, 1-PROPOXY-
• CAS No: 39113-91-2
• MF: C₆H₁₅NO
• MW: 117.189401865005
• CID: 3266027
• PubChem ID: 20760021
• Update Time: 2025-04-21

2-PROPANAMINE, 1-PROPOXY- Chemical and Physical Properties

Names and Identifiers

• 2-PROPANAMINE, 1-PROPOXY-
• 1-propoxypropan-2-amine
• SCHEMBL5096272
• DB-211240
• 39113-91-2

• Inchi： 1S/C6H15NO/c1-3-4-8-5-6(2)7/h6H,3-5,7H2,1-2H3
• InChI Key： XJAWOTBZMRYRLM-UHFFFAOYSA-N
• SMILES： O(CCC)CC(C)N

Computed Properties

• Exact Mass: 117.115364102Da
• Monoisotopic Mass: 117.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 47.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.3Ų